Cas no 959139-99-2 (2-(2,6-dichlorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(2,6-dichlorophenyl)-2-methylpropanenitrile
• CAS No: 959139-99-2
• MF: C₁₀H₉Cl₂N
• MW: 214.091160535812
• MDL: MFCD11036576
• CID: 4667676
• PubChem ID: 58012232
• Update Time: 2025-10-28

2-(2,6-dichlorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-2-methylpropanenitrile
• 2-(2,6-dichlorophenyl)-2-methylpropanenitrile

• MDL： MFCD11036576
• Inchi： 1S/C10H9Cl2N/c1-10(2,6-13)9-7(11)4-3-5-8(9)12/h3-5H,1-2H3
• InChI Key： YSAGSPMKRVAARL-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=C(Cl)C=CC=C1Cl)(C)C

Additional information on 2-(2,6-dichlorophenyl)-2-methylpropanenitrile

Comprehensive Overview of 2-(2,6-Dichlorophenyl)-2-methylpropanenitrile (CAS No. 959139-99-2)

2-(2,6-Dichlorophenyl)-2-methylpropanenitrile (CAS No. 959139-99-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This nitrile derivative, characterized by its dichlorophenyl and methylpropanenitrile functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers and industry professionals frequently search for terms like "synthesis of 2-(2,6-dichlorophenyl)-2-methylpropanenitrile", "CAS 959139-99-2 applications", and "nitrile derivatives in drug development", reflecting its relevance in modern chemistry.

The compound's molecular structure, featuring a 2,6-dichlorophenyl ring attached to a methylpropanenitrile moiety, contributes to its stability and reactivity. This structural motif is often explored in the design of bioactive molecules, particularly in the context of pesticide formulations and pharmaceutical intermediates. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such nitriles to minimize environmental impact, aligning with global sustainability goals.

In the pharmaceutical industry, 2-(2,6-dichlorophenyl)-2-methylpropanenitrile serves as a key building block for the development of novel therapeutic agents. Its nitrile group offers versatile reactivity, enabling transformations into amides, carboxylic acids, and heterocycles. Searches for "nitrile-based drug candidates" and "CAS 959139-99-2 in medicinal chemistry" highlight its potential in targeting enzymes or receptors. Additionally, its dichlorophenyl component is known to enhance lipophilicity, a critical factor in drug bioavailability.

Agrochemical applications of this compound are equally noteworthy. The 2,6-dichlorophenyl moiety is a common feature in herbicides and fungicides, driving queries like "2-(2,6-dichlorophenyl) derivatives in crop protection". Researchers are investigating its role in creating next-generation sustainable agrochemicals with reduced toxicity profiles. The compound's stability under various environmental conditions makes it a candidate for controlled-release formulations, a hot topic in precision agriculture.

From a synthetic perspective, methodologies for producing 2-(2,6-dichlorophenyl)-2-methylpropanenitrile often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions. Recent publications emphasize "catalyst optimization for nitrile synthesis" and "CAS 959139-99-2 scalable production", addressing industry demands for cost-effective and efficient processes. Innovations in flow chemistry and microwave-assisted synthesis have further streamlined its preparation, reducing reaction times and energy consumption.

Analytical characterization of this compound typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity assessments are critical, as evidenced by frequent searches for "CAS 959139-99-2 analytical standards" and "2-(2,6-dichlorophenyl)-2-methylpropanenitrile HPLC methods". Regulatory compliance and quality control remain top priorities for manufacturers, particularly in markets with stringent chemical safety regulations.

Emerging research explores the compound's potential in material science, particularly as a precursor for high-performance polymers or liquid crystals. The nitrile group's polarity and the aromatic system's rigidity contribute to interesting thermal and electronic properties. Queries like "nitrile-containing materials for electronics" underscore this interdisciplinary appeal.

In conclusion, 2-(2,6-dichlorophenyl)-2-methylpropanenitrile (CAS No. 959139-99-2) represents a versatile chemical entity with broad applications across multiple industries. Its unique combination of a dichlorophenyl ring and methylpropanenitrile functionality continues to inspire innovation in drug discovery, agrochemical design, and advanced materials. As research progresses, this compound is poised to address contemporary challenges in sustainable chemistry and targeted molecular design.